3-(Phenylsulfonyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-1-(3-pyridin-3-yloxyazetidin-1-yl)propan-1-one
• InChI: InChI=1S/C17H18N2O4S/c20-17(8-10-24(21,22)16-6-2-1-3-7-16)19-12-15(13-19)23-14-5-4-9-18-11-14/h1-7,9,11,15H,8,10,12-13H2
• InChI Key: ZQRVYSQSGFPVGS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCS(=O)(=O)C2=CC=CC=C2)OC3=CN=CC=C3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

3-(Phenylsulfonyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Antimicrobial Activity

Compounds containing azetidinone and phenylsulfonyl moieties, such as those discussed by Shah et al. (2014), have been synthesized and evaluated for their antimicrobial properties. The study synthesized a series of azetidin-2-one-based derivatives, showing significant antibacterial and antifungal activities, suggesting potential applications of related structures in antimicrobial drug development (Shah et al., 2014).

Synthetic Pathways and Chemical Transformations

Durrat et al. (2008) explored the ring expansion of azetidines to pyrrolidines, providing insights into synthetic strategies that could be relevant for modifying or synthesizing compounds like 3-(Phenylsulfonyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-1-one. This study highlights methods for functionalizing and expanding azetidine rings, which could be applicable for designing new derivatives with enhanced properties (Durrat et al., 2008).

Nitric Oxide-Releasing Properties

Wang et al. (2014) investigated a furoxan-based nitric oxide-releasing derivative of farnesylthiosalicylic acid for its anticancer activity. Although structurally distinct, the research on nitric oxide donors is relevant for compounds containing similar sulfonyl and azetidine motifs. This highlights the potential of such compounds in therapeutic applications, particularly in targeting cancer cells (Wang et al., 2014).

Herbicidal Activity

Research by Huazheng (2011) on 2-(phenylsulfonylamino)pyrimidine derivatives demonstrated definite herbicidal activities. This suggests that compounds incorporating phenylsulfonyl groups, potentially including 3-(Phenylsulfonyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)propan-1-one, might have applications in agriculture as herbicides or growth regulators (Huazheng, 2011).